Cas no 126771-41-3 (4-(Bromomethyl)phenoxyacetic acid)

• Product Name: 4-(Bromomethyl)phenoxyacetic acid
• CAS No: 126771-41-3
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• CID: 91619
• PubChem ID: 7010674
• Update Time: 2025-11-02

4-(Bromomethyl)phenoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)phenoxyacetic acid
• 2-[4-(bromomethyl)phenoxy]acetic acid
• 2-(4-(bromomethyl)phenoxy)acetic acid
• 4-bromomethylphenoxyacetic acid
• Acetic acid,2-[4-(bromomethyl)phenoxy]-
• ACMC-20amv6
• AG-D-56077
• Ambap
• CTK4B5339
• KB-187458
• SureCN3854415
• Aceticacid, [4-(bromomethyl)phenoxy]- (9CI)
• (4-Bromomethylphenoxy)acetic acid
• AKOS005206799
• Acetic acid, 2-[4-(bromomethyl)phenoxy]-
• SCHEMBL3854415
• FT-0616714
• 2-(4-(bromomethyl)phenoxy)aceticacid
• 126771-41-3
• COFFWUSSQYARLB-UHFFFAOYSA-N
• BENZYL4-O-BETA-D-GALACTOPYRANOSYL-BETA-D-GLUCOPYRANOSIDE
• DTXSID60426686

• MDL： MFCD02258488
• Inchi： 1S/C9H9BrO3/c10-5-7-1-3-8(4-2-7)13-6-9(11)12/h1-4H,5-6H2,(H,11,12)
• InChI Key： COFFWUSSQYARLB-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)OCC(=O)O
• BRN： 4997795

Computed Properties

• Exact Mass: 243.97400
• Monoisotopic Mass: 243.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 17
• XLogP3: 3
• Topological Polar Surface Area: 54.4

Experimental Properties

• Color/Form: White or light brown powder
• Density: 1.59
• Melting Point: 138-142°C
• Boiling Point: 363ºC at 760 mmHg
• Flash Point: 173.3 ºC
• Refractive Index: 1.587
• PSA: 46.53000
• LogP: 2.04490
• Solubility: Insoluble in water

4-(Bromomethyl)phenoxyacetic acid Security Information

• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Safety Term：S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 4-(Bromomethyl)phenoxyacetic acid

4-(Bromomethyl)phenoxyacetic Acid (CAS 126771-41-3): A Versatile Chemical Building Block for Modern Research

4-(Bromomethyl)phenoxyacetic acid (CAS 126771-41-3) is an important aromatic bromo compound that has gained significant attention in pharmaceutical and material science research. This organic synthesis intermediate features both a reactive bromomethyl group and a carboxylic acid functionality, making it particularly valuable for cross-coupling reactions and molecular conjugation applications.

The compound's molecular structure consists of a phenoxyacetic acid backbone with a bromomethyl substituent at the para position. This unique arrangement allows 4-(bromomethyl)phenoxyacetic acid to serve as a versatile linker molecule in drug discovery and bioconjugation chemistry. Researchers particularly value its ability to form stable ether linkages while providing a reactive site for further functionalization through the bromine atom.

In current pharmaceutical research trends focusing on targeted drug delivery systems, 4-(bromomethyl)phenoxyacetic acid CAS 126771-41-3 has emerged as a valuable tool for creating antibody-drug conjugates (ADCs). The compound's bifunctional nature enables efficient coupling between biological molecules and therapeutic payloads, addressing one of the most searched topics in modern cancer therapy development.

The synthesis and applications of 4-(bromomethyl)phenoxyacetic acid frequently appear in scientific literature related to peptide modification and small molecule drug development. Its chemical reactivity profile makes it particularly useful for creating prodrug systems, a hot topic in pharmaceutical formulation research that responds to the growing demand for improved drug bioavailability.

Material scientists have also explored 126771-41-3 for developing functionalized polymers with specific surface properties. The compound's ability to introduce phenoxy groups while maintaining reactivity through the bromine atom makes it valuable for creating advanced polymeric materials with tailored characteristics, answering industry needs for specialty coatings and adhesive technologies.

From a green chemistry perspective, recent studies have investigated more sustainable approaches to working with 4-(bromomethyl)phenoxyacetic acid. This aligns with the increasing search volume for eco-friendly synthesis methods across chemical industries. Researchers are particularly interested in optimizing reaction conditions to maximize atom economy while working with this valuable synthetic intermediate.

The stability and storage considerations for CAS 126771-41-3 are frequently discussed in technical forums. Proper handling of this brominated compound requires attention to moisture sensitivity and protection from light, topics that generate significant interest among laboratory professionals searching for best practices in chemical storage.

Analytical characterization of 4-(bromomethyl)phenoxyacetic acid typically involves HPLC analysis, NMR spectroscopy, and mass spectrometry techniques. These quality control aspects are crucial for researchers who regularly search for compound purity standards and analytical method validation protocols in their work with fine chemicals.

In the context of global chemical supply chains, the availability and sourcing of 126771-41-3 have become topics of interest for research institutions. Many searches focus on finding reliable suppliers of this specialty chemical, reflecting the compound's growing importance in various research and development applications while maintaining compliance with international chemical safety standards.

The future research directions for 4-(bromomethyl)phenoxyacetic acid appear promising, particularly in emerging fields like bioconjugate vaccines and smart materials. These applications respond to current scientific trends and frequent searches related to next-generation therapeutics and advanced functional materials, positioning this compound as a valuable asset in modern chemical research.